Cas no 91619-32-8 (1H-Azepine, hexahydro-1-[(3-nitrophenyl)sulfonyl]-)

• Product Name: 1H-Azepine, hexahydro-1-[(3-nitrophenyl)sulfonyl]-
• CAS No: 91619-32-8
• MF: C₁₂H₁₆N₂O₄S
• MW: 284.331441879272
• CID: 4313867
• PubChem ID: 2793606
• Update Time: 2025-04-24

1H-Azepine, hexahydro-1-[(3-nitrophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine, hexahydro-1-[(3-nitrophenyl)sulfonyl]-
• AKOS001721102
• SR-01000508671
• CHEMBL1491712
• MLS000585909
• STK792451
• HMS2572N21
• SMR000207690
• Hexahydro-1-[(3-nitrophenyl)sulfonyl]-1H-azepine
• EU-0017332
• 91619-32-8
• SR-01000508671-1
• SR-01000508671-3
• DTXSID501235946
• 1-[(3-nitrophenyl)sulfonyl]azepane

• Inchi： 1S/C12H16N2O4S/c15-14(16)11-6-5-7-12(10-11)19(17,18)13-8-3-1-2-4-9-13/h5-7,10H,1-4,8-9H2
• InChI Key： OOBBVKGFAOGTTG-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=CC([N+]([O-])=O)=C2)(=O)=O)CCCCCC1

Computed Properties

• Exact Mass: 284.08307817Da
• Monoisotopic Mass: 284.08307817Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 91.6Ų